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Compound of Interest

Compound Name: 2-Chlorobenzenesulfonyl chloride

Cat. No.: B1218429

An In-depth Technical Guide to 2-

Chlorobenzenesulfonyl Chloride

CAS Number: 2905-23-9

This technical guide provides a comprehensive overview of 2-Chlorobenzenesulfonyl
chloride, a key intermediate in organic synthesis, particularly for the development of

sulfonamide-based therapeutic agents. This document is intended for researchers, scientists,
and professionals in the field of drug development and medicinal chemistry.

Chemical Structure and Properties

2-Chlorobenzenesulfonyl chloride is an organosulfur compound featuring a benzene ring
substituted with a chlorine atom at the ortho position relative to a sulfonyl chloride functional

group.
Chemical Structure:
CICeHaSO2CI

The key structural features are the electrophilic sulfur atom of the sulfonyl chloride group and
the substituted aromatic ring, which dictates its reactivity and utility as a chemical building
block.
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Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 2-
Chlorobenzenesulfonyl chloride is presented below for easy reference.

Table 1: Physicochemical Properties of 2-Chlorobenzenesulfonyl Chloride

Property Value Reference
CAS Number 2905-23-9 [1]
Molecular Formula CeH4Cl202S [1]
Molecular Weight 211.07 g/mol [1]

Clear yellow to orange-red
Appearance o ] ) [2]
liquid or low melting solid

Melting Point 26-28 °C [2]
Boiling Point 150-152 °C /12 mmHg [2]
Density 1.548 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.576 [2]
Flash Point 140 °F (60 °C) - closed cup [2]
Water Solubility Reacts with water [2]
Sensitivity Moisture Sensitive [2]

Table 2: Spectroscopic Data for 2-Chlorobenzenesulfonyl Chloride
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Technique

Data Highlights

Reference

Mass Spectrometry (MS)

Available through the NIST
WebBook.

[3]

Infrared (IR) Spectroscopy

Conforms to structure.
Available through the NIST
WebBook.

[3]

1H NMR

Data not readily available in

searched literature.

13C NMR

Data not readily available in

searched literature.

Synthesis and Reactivity
Synthesis of 2-Chlorobenzenesulfonyl Chloride

The primary industrial synthesis of 2-Chlorobenzenesulfonyl chloride involves the
diazotization of 2-chloroaniline, followed by a Sandmeyer-type reaction with sulfur dioxide in

the presence of a copper salt catalyst.
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Starting Materials & Reagents

2-Chloroaniline Sodium_Nitrite HCI

Catalyst

Diazotization

Reaction Steps

Sandmeyer_Reaction

A

Intermediate

y

Diazonium_Salt

Final Product

2-Chlorobenzenesulfonyl
chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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